molecular formula C28H34N2O8 B15378060 2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione CAS No. 28293-22-3

2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione

Cat. No.: B15378060
CAS No.: 28293-22-3
M. Wt: 526.6 g/mol
InChI Key: ZVJUSJVRIKBAAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the cyclohexa-2,5-diene-1,4-dione (quinone) family, characterized by a planar, conjugated six-membered ring with two ketone groups at positions 1 and 4. The structure is further substituted with:

  • Two ethylamino groups at positions 2 and 5, each linked to a 3,4-dimethoxyphenyl moiety.
  • Methoxy groups at positions 3 and 6.

The ethylamino linkers enhance molecular flexibility, which may improve binding interactions in biological systems compared to rigid aromatic substituents .

Properties

CAS No.

28293-22-3

Molecular Formula

C28H34N2O8

Molecular Weight

526.6 g/mol

IUPAC Name

2,5-bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione

InChI

InChI=1S/C28H34N2O8/c1-33-19-9-7-17(15-21(19)35-3)11-13-29-23-25(31)28(38-6)24(26(32)27(23)37-5)30-14-12-18-8-10-20(34-2)22(16-18)36-4/h7-10,15-16,29-30H,11-14H2,1-6H3

InChI Key

ZVJUSJVRIKBAAR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCNC2=C(C(=O)C(=C(C2=O)OC)NCCC3=CC(=C(C=C3)OC)OC)OC)OC

Origin of Product

United States

Biological Activity

2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its pharmacological properties, focusing on its effects on neurotransmitter systems and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure features multiple methoxy groups and an aminoethyl side chain, contributing to its interaction with biological targets. The presence of the cyclohexa-2,5-diene-1,4-dione moiety suggests potential reactivity and biological activity.

Neurotransmitter Interaction

Research indicates that compounds structurally similar to 2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione may exhibit hallucinogenic properties by acting on serotonin receptors. Specifically, related compounds have shown selectivity for the 5-HT2A receptor, a key target in modulating mood and perception.

Table 1: Comparison of Biological Activity in Related Compounds

Compound NameReceptor AffinityHallucinogenic EffectsReference
25CN-NBOHHigh for 5-HT2AYes
DOIHigh for 5-HT2AYes
2,5-DimethoxyphenylModerateLimited

Pharmacological Studies

In studies involving animal models, compounds similar to 2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione have been evaluated for their effects on behavior and physiological responses. For instance:

  • Head Twitch Response : In experiments with mice treated with 25CN-NBOH (a related compound), a significant head twitch response was noted. This response was dose-dependent and was effectively blocked by the selective 5-HT2A antagonist M100907, indicating the importance of this receptor in mediating the compound's effects .

Case Studies

Case Study 1: Behavioral Effects in Mice
A study examined the effects of a structurally analogous compound (25CN-NBOH) on mouse behavior. The results indicated that while it induced a head twitch response indicative of hallucinogenic activity, its potency was lower than that of DOI. This suggests that while there is some activity at the 5-HT2A receptor level, the efficacy may vary significantly among similar compounds .

Case Study 2: Neuropharmacological Implications
Another study highlighted the implications of these compounds in understanding neuropharmacology. The ability of these compounds to modulate serotonergic signaling pathways points to potential therapeutic applications in mood disorders and other psychiatric conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Substituents Molecular Weight Key Properties References
Target Compound : 2,5-Bis[2-(3,4-dimethoxyphenyl)ethylamino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Ethylamino-3,4-dimethoxyphenyl at 2,5; methoxy at 3,6 ~550–600 (estimated) High polarity due to methoxy groups; potential for H-bonding via amino groups; redox-active quinone core.
2,5-Dibromo-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione (Embelin precursor) Bromine at 2,5; methoxy at 3,6 326.94 Reactive halogen groups enable further substitution; planar structure with electron-deficient core.
2,5-Bis(5,6-dimethylbenzo[d]thiazol-2-ylamino)cyclohexa-2,5-diene-1,4-dione (Compound 3) Bulky thiazolylamino groups at 2,5 ~450–500 (estimated) Reduced solubility due to aromatic substituents; potential for π-π stacking in biological targets.
2,5-Bis[(2-ethylphenyl)amino]-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Ethylphenylamino at 2,5; methoxy at 3,6 406.19 Hydrophobic ethyl groups may enhance membrane permeability; lower polarity than target compound.
2,5-Dimethoxy-3,6-bis[(4-methylphenyl)amino]cyclohexa-2,5-diene-1,4-dione 4-Methylphenylamino at 3,6; methoxy at 2,5 378.42 Methyl groups increase hydrophobicity; steric hindrance may limit binding efficiency.

Key Comparative Insights:

Substituent Flexibility vs. Halogenated derivatives (e.g., dibromo compound) lack amino groups, making them more reactive but less stable in physiological conditions .

This contrasts with halogenated analogs, where electron-withdrawing substituents increase electrophilicity .

Solubility and Bioavailability: The target compound’s multiple methoxy groups enhance water solubility compared to hydrophobic derivatives like 2-ethylphenylamino or 4-methylphenylamino analogs . Bulky substituents (e.g., thiazolylamino in compound 3) reduce solubility but may improve target specificity via steric effects .

Synthetic Accessibility: Halogenated precursors (e.g., dibromo compound) are widely used for functionalization via nucleophilic substitution, achieving moderate yields (52–82%) . The target compound’s synthesis would likely require coupling 3,4-dimethoxyphenylethylamine to a dibromo or dimethoxyquinone precursor under basic conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.